Methyl 1-Cbz-4-methylpiperidine-4-carboxylate

• Molecular Formula: C16H21NO4
• Molecular Weight: 291.34 g/mol
• IUPAC Name: 1-O-benzyl 4-O-methyl 4-methylpiperidine-1,4-dicarboxylate
• InChI: InChI=1S/C16H21NO4/c1-16(14(18)20-2)8-10-17(11-9-16)15(19)21-12-13-6-4-3-5-7-13/h3-7H,8-12H2,1-2H3
• InChI Key: DFZUBLSRJIKASJ-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCN(CC1)C(=O)OCC2=CC=CC=C2)C(=O)OC

Description

MFCD29058464 is a chemical compound with unique properties that have garnered interest in various scientific fields. This compound is known for its stability and reactivity, making it a valuable subject for research and industrial applications.

Preparation Methods

The preparation of MFCD29058464 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form. The preparation method is simple and suitable for industrial large-scale production, ensuring good solubility and stability of the compound .

Chemical Reactions Analysis

MFCD29058464 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may yield different oxidized forms of the compound, while substitution reactions can introduce new functional groups .

Scientific Research Applications

MFCD29058464 has a wide range of scientific research applications. In chemistry, it is used as a reagent for studying reaction mechanisms and developing new synthetic methods. In biology, it is utilized for investigating biochemical pathways and interactions. In medicine, MFCD29058464 is explored for its potential therapeutic effects and drug development. Industrially, it is used in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of MFCD29058464 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to target molecules, altering their structure and function. This interaction can lead to changes in cellular processes and biochemical pathways, ultimately resulting in the desired therapeutic or industrial outcome .

Comparison with Similar Compounds

MFCD29058464 can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with triazolo ring structures and methanesulfonate crystal forms. MFCD29058464 stands out due to its superior solubility, stability, and ease of industrial production. This makes it a preferred choice for various applications .